N-(2,5-dichlorophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H8Cl2N4O2S/c12-6-1-2-7(13)8(3-6)15-10(19)5-20-11-16-9(18)4-14-17-11/h1-4H,5H2,(H,15,19)(H,16,17,18)
• InChI Key: ANXFAYAWLZFWOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC(=O)CSC2=NN=CC(=O)N2)Cl
• Molecular Formula: C11H8Cl2N4O2S
• Molecular Weight: 331.2 g/mol

Description

N-(2,5-dichlorophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide, also known as DCTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCTA is a white crystalline powder that is soluble in organic solvents and is widely used in the synthesis of other compounds.

Scientific Research Applications

Antimicrobial and Antitumor Activities

• Cholinesterase Inhibition : New N-aryl derivatives of 1,2,4-triazole were synthesized and evaluated for their inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), showcasing moderate to good activities. These compounds, by virtue of their structural similarity to the query compound, indicate potential neurological applications through enzyme inhibition (Riaz et al., 2020).

• Antimicrobial Activity : Novel thiazolidinone and acetidinone derivatives were synthesized and demonstrated antimicrobial activity against various micro-organisms. This suggests potential applications in developing new antimicrobial agents (Mistry et al., 2009).

• Antitumor Activity : A study on 3-benzyl-substituted-4(3H)-quinazolinones highlighted significant broad-spectrum antitumor activity, indicating the chemical scaffold's potential in cancer treatment (Al-Suwaidan et al., 2016).

• Molecular Docking and Biological Potentials : The synthesis of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives highlighted their in vitro antimicrobial and anticancer activities, along with molecular docking studies to understand their action mechanisms (Mehta et al., 2019).

• Synthesis and Biological Activity of Novel Compounds : N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides were synthesized and exhibited anticancer, antibacterial activity, and Photobacterium leiognathi Sh1 bioluminescence inhibition, indicating diverse biological potentials (Berest et al., 2011).